Cas no 1850-98-2 (4,6-dichloro-2-(propan-2-yl)pyrimidine)

• Product Name: 4,6-dichloro-2-(propan-2-yl)pyrimidine
• CAS No: 1850-98-2
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 875484
• PubChem ID: 12440902
• Update Time: 2025-10-29

4,6-dichloro-2-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-propan-2-ylpyrimidine
• 4,6-dichloro-2-(1-methylethyl)pyrimidine
• 4,6-Dichlor-2-isopropylpyrimidin
• 4,6-dichloro-2-isopropylpyrimidine
• Pyrimidine,4,6-dichloro-2-(1-methylethyl)
• 4,6-dichloro-2-(propan-2-yl)pyrimidine

• Inchi： 1S/C7H8Cl2N2/c1-4(2)7-10-5(8)3-6(9)11-7/h3-4H,1-2H3
• InChI Key： GZRKQOQFSXBYTB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C(C)C)=N1)Cl

Computed Properties

• Exact Mass: 190.00600

Experimental Properties

• PSA: 25.78000
• LogP: 2.90680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dichloro-2-(propan-2-yl)pyrimidine

Introduction to 4,6-dichloro-2-(propan-2-yl)pyrimidine (CAS No. 1850-98-2)

4,6-dichloro-2-(propan-2-yl)pyrimidine, also known by its CAS number 1850-98-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrimidine family, characterized by its unique chemical structure and functional groups. The presence of two chlorine atoms and an isopropyl group on the pyrimidine ring imparts distinct properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 4,6-dichloro-2-(propan-2-yl)pyrimidine can be represented as C₉H₁₀Cl₂N₂. Its molecular weight is 215.09 g/mol, and it exhibits a melting point of approximately 73-75°C. The compound is generally stable under standard conditions but may require careful handling to avoid exposure to moisture and air, which can affect its stability.

In recent years, 4,6-dichloro-2-(propan-2-yl)pyrimidine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of antiviral agents. Research has shown that compounds derived from this pyrimidine derivative exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. This makes it a promising candidate for the development of new antiviral therapies.

Beyond antiviral applications, 4,6-dichloro-2-(propan-2-yl)pyrimidine has also been explored for its potential in cancer research. Studies have demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for the development of targeted cancer therapies.

In addition to its medicinal applications, 4,6-dichloro-2-(propan-2-yl)pyrimidine has found utility in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and fungicides, contributing to the development of more effective and environmentally friendly agricultural products. The ability to tailor the chemical structure through various synthetic modifications allows for the creation of compounds with enhanced efficacy and reduced environmental impact.

The synthesis of 4,6-dichloro-2-(propan-2-yl)pyrimidine typically involves a multi-step process that begins with the formation of a substituted pyrimidine ring followed by selective chlorination and alkylation reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, transition metal-catalyzed reactions have been employed to improve yields and reduce byproduct formation, making it more accessible for large-scale applications.

The safety profile of 4,6-dichloro-2-(propan-2-yl)pyrimidine is an important consideration in both research and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas or fume hoods.

In conclusion, 4,6-dichloro-2-(propan-2-yl)pyrimidine (CAS No. 1850-98-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on drug discovery, cancer research, and agrochemical development. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.